1-allyl-2-[2-(2-furyl)vinyl]-1H-benzimidazole hydrochloride

• IUPAC Name: 2-[(E)-2-(furan-2-yl)ethenyl]-1-prop-2-enylbenzimidazole;hydrochloride
• InChI: InChI=1S/C16H14N2O.ClH/c1-2-11-18-15-8-4-3-7-14(15)17-16(18)10-9-13-6-5-12-19-13;/h2-10,12H,1,11H2;1H/b10-9+
• InChI Key: QZZDYRQVEUNNSM-RRABGKBLSA-N
• Canonical SMILES: C=CCN1C2=CC=CC=C2N=C1C=CC3=CC=CO3.Cl
• Isomeric SMILES: C=CCN1C2=CC=CC=C2N=C1/C=C/C3=CC=CO3.Cl
• Molecular Formula: C16H15ClN2O
• Molecular Weight: 286.75 g/mol

Description

1-allyl-2-[2-(2-furyl)vinyl]-1H-benzimidazole hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains a benzimidazole ring and a furan ring, which makes it a unique compound with diverse properties.

Mechanism of Action

The mechanism of action of 1-allyl-2-[2-(2-furyl)vinyl]-1H-benzimidazole hydrochloride involves the inhibition of various enzymes and signaling pathways that are involved in the progression of cancer and neurodegenerative diseases. It has been found to inhibit the activity of topoisomerase II, an enzyme that is responsible for DNA replication and repair. It also inhibits the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is essential for cognitive function.
Biochemical and Physiological Effects:
1-allyl-2-[2-(2-furyl)vinyl]-1H-benzimidazole hydrochloride has been found to exhibit various biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and DNA damage. It has also been found to increase the levels of reactive oxygen species (ROS) and decrease the levels of glutathione, a powerful antioxidant that protects cells from oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 1-allyl-2-[2-(2-furyl)vinyl]-1H-benzimidazole hydrochloride in lab experiments include its high potency, selectivity, and low toxicity. It is also relatively easy to synthesize and can be obtained in high yields. However, its limitations include its poor solubility in water, which can make it difficult to administer in vivo, and its limited stability in solution, which can affect its effectiveness over time.

Future Directions

There are several future directions for the study of 1-allyl-2-[2-(2-furyl)vinyl]-1H-benzimidazole hydrochloride. One potential direction is the development of novel derivatives that exhibit improved solubility and stability in solution. Another direction is the investigation of its potential applications in other fields of scientific research, such as agriculture and environmental science. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its therapeutic potential in the treatment of cancer and neurodegenerative diseases.

Scientific Research Applications

1-allyl-2-[2-(2-furyl)vinyl]-1H-benzimidazole hydrochloride has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit excellent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also shown promising results in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, it has been studied for its antibacterial, antifungal, and anti-inflammatory properties.